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Compound of Interest |

1-Bromo-6-
Compound Name: (trimethylammonium)hexyl!

Bromide

Cat. No.: B018765

In-Depth Technical Guide: 1-Bromo-6-
(trimethylammonium)hexyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-6-
(trimethylammonium)hexyl Bromide, a quaternary ammonium compound with diverse
applications in scientific research and materials science. This document details its chemical
and physical properties, synthesis methodologies, and key applications, presenting quantitative
data in structured tables and outlining experimental protocols.

Core Compound Identification and Properties

1-Bromo-6-(trimethylammonium)hexyl Bromide is a bifunctional molecule featuring a
cationic trimethylammonium head group and a reactive bromoalkyl chain.[1] This structure
imparts properties of both a cationic surfactant and a reactive alkylating agent.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 32765-81-4 [2]
Molecular Formula CoH21Brz2N [2]
Molecular Weight 303.08 g/mol [2]
6-
IUPAC Name bromohexyl(trimethyl)azanium;
bromide
(6-
Bromohexyl)trimethylammoniu
Synonyms m Bromide, 6-Bromo-N,N,N-
trimethyl-1-hexanaminium
Bromide
White to off-white solid or light
Appearance .
brown oil
Melting Point 98-100 °C

| Solubility | Soluble in methanol and water | |

Synthesis Methodologies

The primary route for synthesizing 1-Bromo-6-(trimethylammonium)hexyl Bromide is

through the alkylation of trimethylamine with 1,6-dibromohexane, a classic Sn2 reaction known

as the Menshutkin reaction. A key challenge in this synthesis is preventing the di-alkylation of

trimethylamine.[1] To minimize this, a precise 1:1 molar ratio of the reactants is often employed.

[1]

Experimental Protocol: Conventional Synthesis

This protocol describes a representative method for the synthesis of 1-Bromo-6-

(trimethylammonium)hexyl Bromide.

Materials:
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e 1,6-dibromohexane

o Trimethylamine (30% wt in water)

o Ethanol

o Acetonitrile

¢ Round-bottom flask with reflux condenser

e Magnetic stirrer with heating

 Rotary evaporator

« Filtration apparatus

Procedure:

e Dissolve 1,6-dibromohexane (e.g., 100 mmol) in ethanol in a round-bottom flask.

e Add aqueous trimethylamine (e.g., 120 mmol, 1.2 equivalents) to the solution.

o Heat the reaction mixture to reflux (approximately 40-60°C) with constant stirring.

e Maintain the reflux for 24-48 hours, monitoring the reaction progress by a suitable method
(e.g., TLC).

» After completion, cool the reaction mixture to room temperature.

 Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product is then purified by recrystallization from a suitable solvent such as
acetonitrile to yield the final product as a white solid.

« Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum.

Table 2: Comparative Analysis of Synthesis Conditions
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Parameter Conventional Method Optimized Protocol
Reaction Time 48 h 24 h
Yield 58% 73%
Purity (HPLC) 92% 98%

| Byproduct Formation | 8% | 2% |

A microwave-assisted synthesis can significantly accelerate this process, achieving high

conversion in a much shorter time frame.
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Workflow for Conventional Synthesis
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Caption: Workflow for the conventional synthesis of 1-Bromo-6-(trimethylammonium)hexyl
Bromide.

Key Applications in Research and Development

This compound's unique bifunctional nature makes it a versatile tool in various scientific
domains.

Materials Science

o Template for Mesoporous Silica Nanoparticles: Its amphiphilic character allows it to act as a
structure-directing agent in the synthesis of mesoporous materials like MCM-41. It forms
micelles in solution, around which silica precursors hydrolyze and condense to form a
structured porous network.

o Synthesis of Functional Polymers: It serves as a precursor for creating cationic conjugated
polymers, which are investigated for their applications in light-emitting diodes (LEDs) and
organic photovoltaics.

o Surface Modification of Catalysts: 1-Bromo-6-(trimethylammonium)hexyl Bromide can be
used to modify the surface of nanostructured catalysts. This modification can enhance
catalytic activity, selectivity, and stability.

Table 3: Performance of Modified Catalysts

Parameter Value

Increase in Catalytic Activity 2- to 5-fold

| Activity Maintenance after 50-300 Cycles | 75-90% |

Biological and Chemical Applications

» Antimicrobial Agent: As a quaternary ammonium compound, it exhibits antimicrobial
properties. The cationic headgroup interacts electrostatically with the negatively charged
components of microbial cell surfaces, leading to membrane disruption and loss of cell
integrity.[1]
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o Phase-Transfer Catalyst: The presence of both a hydrophilic cationic head and a lipophilic
alkyl chain allows it to facilitate reactions between reactants in immiscible phases.

e Sequestrant: It can bind to metal ions, making it useful for removing impurities from solutions
in biochemical applications.

Note on Signaling Pathways: Despite its biological activity as an antimicrobial agent, extensive
searches of scientific literature did not yield any information on the interaction of 1-Bromo-6-
(trimethylammonium)hexyl Bromide with specific cellular signaling pathways. Its primary
mechanism of action is understood to be the physical disruption of the cell membrane.

Experimental Protocol: Antimicrobial Susceptibility
Testing (Representative)

This protocol provides a general workflow for assessing the antimicrobial activity of the
compound using the broth microdilution method to determine the Minimum Inhibitory
Concentration (MIC).

Materials:

e 1-Bromo-6-(trimethylammonium)hexyl Bromide
» Bacterial strains (e.g., E. coli, S. aureus)

o Sterile Mueller-Hinton Broth (MHB)

» Sterile 96-well microtiter plates

e Spectrophotometer

 Incubator

Procedure:

o Prepare Stock Solution: Prepare a stock solution of 1-Bromo-6-(trimethylammonium)hexyl
Bromide in a suitable solvent (e.g., sterile deionized water or DMSO) at a high
concentration.
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Prepare Bacterial Inoculum: Culture the test bacteria overnight. Adjust the turbidity of the
bacterial suspension to match the 0.5 McFarland standard, which corresponds to
approximately 1.5 x 108 CFU/mL. Dilute this suspension in MHB to achieve the final desired
inoculum concentration in the wells (e.g., 5 x 10> CFU/mL).

Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound's stock
solution with MHB to achieve a range of concentrations.

Inoculation: Add the prepared bacterial inoculum to each well containing the diluted
compound. Include a positive control (bacteria in MHB without the compound) and a
negative control (MHB without bacteria).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Determine MIC: The MIC is the lowest concentration of the compound at which there is no
visible growth of bacteria (no turbidity). This can be assessed visually or by measuring the
optical density at 600 nm using a plate reader.
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Workflow for Antimicrobial Susceptibility Testing (Broth Microdilution)
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).
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Conclusion

1-Bromo-6-(trimethylammonium)hexyl Bromide is a valuable chemical tool with a range of
applications stemming from its bifunctional nature. Its utility in materials science, particularly in
the synthesis of structured nanomaterials and functional polymers, is well-documented. While it
possesses antimicrobial properties, its mechanism of action appears to be direct membrane
disruption rather than interference with specific signaling pathways. The synthesis protocols are
established, offering researchers reliable methods for its preparation. This guide provides a
foundational understanding for professionals utilizing or considering this compound in their
research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Bromo-6-(trimethylammonium)hexyl Bromide | 32765-81-4 | Benchchem
[benchchem.com]

e 2. 1-Bromo-6-(trimethylammonium)hexyl bromide | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [1-Bromo-6-(trimethylammonium)hexyl Bromide CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018765#1-bromo-6-trimethylammonium-hexyl-
bromide-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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